Cas no 955-98-6 (1-methyl-4-[(Z)-(4-methylphenyl)-NNO-azoxy]benzene)

• Product Name: 1-methyl-4-[(Z)-(4-methylphenyl)-NNO-azoxy]benzene
• CAS No: 955-98-6
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 1987695
• PubChem ID: 93567
• Update Time: 2025-07-28

1-methyl-4-[(Z)-(4-methylphenyl)-NNO-azoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 4,4'-ONN-Azoxybistoluene
• 1-methyl-4-[(Z)-(4-methylphenyl)-NNO-azoxy]benzene
• Bis(4-methylphenyl)diazene 1-oxide
• Diazene, bis(4-methylphenyl)-, 1-oxide
• (4-methylphenyl)-(4-methylphenyl)imino-oxidoazanium
• YSZC3200
• 4-methyl-N-[(4-methylphenyl)imino]benzen-1-imine oxide
• SCHEMBL15059110
• 1,2-di-p-tolyldiazene 1-oxide
• 4-methyl-N-[(4-methylphenyl)imino]benzenimine oxide
• CBDivE_002422
• (1Z)-BIS(4-METHYLPHENYL)DIAZEN-1-IUM-1-OLATE
• SCHEMBL16787952
• 955-98-6
• 1-Methyl-4-[(4-methylphenyl)-NNO-azoxy]benzene
• AKOS001600818
• AS-81978
• E77627
• MFCD00025975
• AKOS024333723
• 4,4'-Azoxytoluene

• MDL： MFCD00025975
• Inchi： 1S/C14H14N2O/c1-11-3-7-13(8-4-11)15-16(17)14-9-5-12(2)6-10-14/h3-10H,1-2H3/b16-15-
• InChI Key： SDCOJRCIBWCATN-NXVVXOECSA-N
• SMILES： [O-]/[N+](/C1C=CC(C)=CC=1)=N\C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-methyl-4-[(Z)-(4-methylphenyl)-NNO-azoxy]benzene

1-Methyl-4-[(Z)-(4-methylphenyl)-NNO-azoxy]benzene (CAS No. 955-98-6): A Comprehensive Overview

1-Methyl-4-[(Z)-(4-methylphenyl)-NNO-azoxy]benzene, with the CAS No. 955-98-6, is a specialized organic compound that has garnered attention in both academic and industrial research. This compound belongs to the azoxybenzene family, a class of molecules known for their unique electronic and optical properties. The (Z)-configuration of this molecule further enhances its stereochemical specificity, making it a subject of interest in advanced material science and photochemistry applications.

In recent years, the demand for functionalized azoxy compounds has surged due to their potential in liquid crystal displays (LCDs), nonlinear optical materials, and molecular switches. Researchers are particularly intrigued by the thermochromic and photochromic behaviors of 1-methyl-4-[(Z)-(4-methylphenyl)-NNO-azoxy]benzene, which could revolutionize smart coatings and responsive materials. The compound’s ability to undergo reversible isomerization under light or thermal stimuli aligns with the growing trend of sustainable technologies and energy-efficient solutions.

The synthesis of CAS No. 955-98-6 typically involves azo-coupling reactions followed by controlled oxidation, a process refined to achieve high purity and yield. Analytical techniques such as NMR spectroscopy, HPLC, and X-ray crystallography are employed to confirm its structural integrity. Industries value this compound for its low toxicity profile and compatibility with green chemistry principles, addressing the global push for eco-friendly chemical alternatives.

One of the most searched questions about azoxybenzene derivatives is their role in advanced photonics. Studies suggest that 1-methyl-4-[(Z)-(4-methylphenyl)-NNO-azoxy]benzene exhibits exceptional light absorption and emission tuning properties, making it a candidate for next-generation optoelectronic devices. Its integration into organic light-emitting diodes (OLEDs) and solar cells is actively explored, resonating with the public’s interest in renewable energy and carbon-neutral technologies.

From a commercial perspective, the compound’s stability under ambient conditions and solubility in common organic solvents like toluene and dichloromethane facilitate its handling in industrial settings. Suppliers often highlight its batch-to-batch consistency, a critical factor for manufacturers of high-performance polymers and specialty coatings. The rise of digital printing and flexible electronics has further amplified its market relevance.

In conclusion, 1-methyl-4-[(Z)-(4-methylphenyl)-NNO-azoxy]benzene (CAS No. 955-98-6) represents a versatile and innovative compound at the intersection of chemistry and materials science. Its applications in emerging technologies, coupled with its alignment with sustainability goals, ensure its continued prominence in research and development. As industries seek cutting-edge solutions, this compound stands out as a key enabler of future advancements.